Ethyl 2-(4-chloro-6-methoxypyrimidin-2-yl)acetate

• Molecular Formula: C9H11ClN2O3
• Molecular Weight: 230.65 g/mol
• IUPAC Name: ethyl 2-(4-chloro-6-methoxypyrimidin-2-yl)acetate
• InChI: InChI=1S/C9H11ClN2O3/c1-3-15-9(13)5-7-11-6(10)4-8(12-7)14-2/h4H,3,5H2,1-2H3
• InChI Key: DGKNACWFZJJXCK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=NC(=CC(=N1)Cl)OC

Description

Ethyl 2-(4-chloro-6-methoxypyrimidin-2-yl)acetate is a useful research compound. Its molecular formula is C9H11ClN2O3 and its molecular weight is 230.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

91.4 ml of 1M lithium bis(trimethylsilyl)amide (THF) are added dropwise to a solution of 7.4 g of 2,4-dichloro-6-methoxypyrimidine and 4.5 ml of ethyl acetate in 100 ml of anhydrous THF cooled to −75° C. in a dry ice/acetone bath. The reaction medium is stirred at −75° C. for one hour. The cooling bath is removed so as to allow the temperature to rise to 22° C. The reaction medium is stirred at 22° C. for one hour. 100 ml of water and 400 ml of ethyl acetate are added. After settling out, the organic phase is dried over magnesium sulfate, filtered, and then concentrated under reduced pressure so as to give 9.5 g of (4-chloro-6-methoxypyrimidin-2-yl)acetic acid ethyl ester in the form of an orange oil, the characteristics of which are the following: